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Compound of Interest

Compound Name: 2-Bromo-6-fluoroaniline

Cat. No.: B133542

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of 2-
Bromo-6-fluoroaniline, a halogenated aromatic amine of significant interest in medicinal
chemistry and materials science. Its unique molecular structure makes it a valuable building
block in the synthesis of novel compounds.

Physicochemical Data

The core molecular properties of 2-Bromo-6-fluoroaniline are summarized in the table below,
providing a quick reference for researchers.

Property Value Citations
Molecular Formula CeHsBrFN [L121131[4115]116]
Molecular Weight 190.01 g/mol [1112][31[4][5]
CAS Number 65896-11-9 (11121131171

Logical Relationship of Chemical Identity

The following diagram illustrates the relationship between the chemical name and its
fundamental molecular properties.
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Molecular Formula C6H5BrFN

2-Bromo-6-fluoroaniline

Molecular Weight [—— 190.01 g/mol

Click to download full resolution via product page

Chemical Identity of 2-Bromo-6-fluoroaniline.

This document is intended for research and development purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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